Cas no 216585-42-1 (phenyl 2-cyanobenzoate)
phenyl 2-cyanobenzoate structure
Product Name:phenyl 2-cyanobenzoate
CAS No:216585-42-1
MF:C14H9NO2
MW:223.226763486862
CID:3035969
Update Time:2025-04-05
phenyl 2-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
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- phenyl 2-cyanobenzoate
- phenyl o-cyanobenzoate; 2-cyano-benzoic acid phenyl ester; 2-Cyan-benzoesaeure-phenylester
- Benzoic acid, 2-cyano-, phenyl ester
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- Inchi: 1S/C14H9NO2/c15-10-11-6-4-5-9-13(11)14(16)17-12-7-2-1-3-8-12/h1-9H
- InChI Key: XZZCSVUEAANCNW-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1)(=O)C1=CC=CC=C1C#N
Computed Properties
- Exact Mass: 223.06300
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Melting Point: 73 °C
- Boiling Point: 406.0±28.0 °C(Predicted)
- PSA: 50.09000
- LogP: 2.77748
phenyl 2-cyanobenzoate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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